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Compound of Interest |

Compound Name: 2-Methyl-2-phenylsuccinic-d5 Acid
CAS No.: 1330180-12-5
Cat. No.: B588848
Get Quote
. J

As a Senior Application Scientist, | have designed this protocol to ensure that your laboratory
not only complies with stringent safety regulations but also protects the costly isotopic integrity
of your analytical standards.

2-Methyl-2-phenylsuccinic-d5 Acid (CAS 1330180-12-5) is a highly purified, stable isotope-
labeled biochemical utilized primarily as an internal standard in mass spectrometry (MS) and
nuclear magnetic resonance (NMR) spectroscopy[1]. It serves as a critical reference standard
for quantifying impurities related to convulsant and anticonvulsant active pharmaceutical
ingredients (APIs), such as methsuximide[2][3][4]. Because it is a deuterated analog of a
pharmacologically relevant impurity, handling it requires strict procedural control to protect the
operator from chemical hazards and to prevent isotopic degradation (H/D exchange) of the
compound itself[5][6].

Chemical Profile & Hazard Causality

Understanding why a chemical is hazardous is the first step in building a self-validating safety
culture. 2-Methyl-2-phenylsuccinic-d5 Acid is an alpha,omega-dicarboxylic acid derivative[4].
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o Chemical Hazards: The acidic carboxyl groups present localized irritation risks. Exposure

can cause skin irritation (H315), eye irritation (H319), and specific target organ toxicity

affecting the respiratory tract (H335) upon contact with mucous membranes[7].

« |sotopic Integrity: Beyond human safety, the compound itself is "at risk." Exposure to

atmospheric moisture can lead to proton exchange, reducing the isotopic enrichment (= 98

atom % D) required for precise MS/NMR calibration[5][6].

Table 1: Physicochemical & Hazard Summary

Parameter Value Causality / Impact
1330180-12-5 Identifies the specific
CAS Number (Deuterated)34862-03-8 isotopologue for procurement

(Unlabeled)

and safety tracking[1][3][7].

The presence of 5 deuterium

atoms requires strict moisture

Molecular Formula C11H7D504
control to prevent H/D
exchange[1][3].
Critical for accurate molarity
Molecular Weight 213.24 g/mol calculations in quantitative

NMR/MS[1][3].

Hazard Classification

Skin Irrit. 2, Eye Irrit. 2, STOT
SE3

The acidic carboxyl groups
cause localized irritation to
mucous membranes and
skin[7].

Storage Conditions

2-8 °C, Dry, Dark

Prevents thermal degradation
and preserves isotopic

enrichment[5].

Personal Protective Equipment (PPE) Matrix

Standard lab PPE is insufficient for handling high-value APl impurity standards. The following

matrix details the required equipment and the scientific causality behind each choice[8][9].
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ble 2: i § i I lard

PPE Category

Specification

Operational Causality

Eye Protection

ANSI Z87.1 Chemical Splash
Goggles

Prevents micro-dust
aerosolization from contacting
ocular mucosa during the

transfer of dry powders.

Hand Protection

Double-layered Nitrile Gloves

Nitrile provides excellent
resistance against organic
solvents (e.g., methanol,
acetonitrile) used in LC-MS
prep. Double gloving prevents
isotopic cross-

contamination[8].

Body Protection

Anti-static Tyvek Lab Coat

Prevents static charge buildup,
which causes fine crystalline
dicarboxylic acid powders to
aerosolize or cling to

surfaces|[8].

Respiratory

N95/P100 Particulate

Respirator

Mitigates inhalation of irritating
dust particles (H335) if the
compound must be handled
outside a closed HEPA

isolator[8].

Operational Workflows: Handling & Solution

Preparation

To maintain trustworthiness in your analytical results, every protocol must be a self-validating

system. The following methodology ensures that any failure in the procedure immediately alerts

the operator before catastrophic contamination occurs.
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1. Storage 2. PPE Donning 3. Weighing 4. Dissolution 5. Analysis
(Cool, Dry, Dark) (Double Nitrile, N95) (Anti-Static, HEPA) (Anhydrous Solvents) (LC-MS / NMR)

Click to download full resolution via product page

Operational workflow for handling 2-Methyl-2-phenylsuccinic-d5 Acid.

Step-by-Step Methodology:

Environmental Preparation: Ensure the workspace is a negative-pressure HEPA-filtered
isolator or Class Il Type B2 biological safety cabinet. This prevents both operator inhalation
and atmospheric moisture from causing H/D exchange in the deuterated standard[5][8].

Equipment Grounding: Utilize anti-static mats and ground all analytical balances.
Dicarboxylic acid powders can accumulate static charge, leading to aerosolization and
inaccurate weighing[8].

Tool Selection: Use only PTFE-coated or grounded stainless-steel spatulas. Avoid plastic
tools.

o Self-Validation Check: If the powder visibly clings to the spatula or weigh boat walls, static
is present. Halt operations, re-ground the equipment, and use an anti-static gun before
proceeding.

Weighing Procedure: Tare the anti-static weigh boat. Carefully transfer the required mass
(typically 1-5 mg for analytical standards) using smooth, deliberate motions to avoid dust
generation.

Solvent Reconstitution: Immediately cap the stock vial. Transfer the weighed solid to a
volumetric flask and reconstitute using anhydrous, LC-MS grade, or fully deuterated solvents
to preserve isotopic integrity[5][6].

Decontamination: Post-weighing, wipe the balance and spatulas with a lint-free cloth
dampened with 70% Isopropyl Alcohol (IPA) to remove any micro-residues|[8].

Spill Response & Disposal Plans
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A spill involving an API impurity standard requires immediate, calculated action to prevent
cross-contamination of the laboratory environment.

Spill Detected

Assess Spill Volume

Major (> 50mg)
or Solution Spill

Minor (< 50mg) Evacuate Area
Powder Spill Don PAPR

Damp Wipe (70% IPA)
No Dry Sweeping

Incineration /

HazMat Disposal
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Logical decision tree for spill response and decontamination.

Step-by-Step Mitigation & Disposal:

e Immediate Isolation: Halt all operations. If the spill exceeds 50 mg or occurs outside an
isolator, evacuate the immediate area and don a Powered Air Purifying Respirator (PAPR)
before returning[8].

o Containment: Do not dry sweep, as this aerosolizes the irritating powder and spreads
contamination.

o Neutralization & Cleanup: Gently cover the spill with absorbent pads dampened with 70%
IPA or a mild alkaline solution (to neutralize the dicarboxylic acid). Carefully wipe inward from
the edges to the center.

e Secondary Cleaning: Wash the affected surface with an alkaline detergent, followed by a
final wipe with distilled water and IPA[8].

o Self-Validation Check: After wiping the spill area, swab the surface with a pH indicator
strip. A neutral pH confirms the complete removal of the acidic residue.

o Waste Segregation: Place all contaminated wipes, PPE, and broken glass into a designated,
clearly labeled "Hazardous Chemical Waste - Deuterated API Impurity" container.

» Final Disposal: Route the sealed waste containers for high-temperature incineration
according to institutional and environmental guidelines for toxic pharmaceutical impurities[6]

8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 2-
Methyl-2-phenylsuccinic-d5 Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588848/docs#comprehensive-safety-and-handling-
guide-for-2-methyl-2-phenylsuccinic-d5-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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